Cas no 40720-05-6 (5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid)

• Product Name: 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid
• CAS No: 40720-05-6
• MF: C₁₀H₁₆N₂O₅S
• MW: 276.309441566467
• MDL: MFCD08444234
• CID: 926087
• PubChem ID: 83863
• Update Time: 2025-05-30

5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(1S,2S,5R)-3,3,7-trioxo-3,lambda6-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]pentanoic acid
• Biotin Sulfone
• biotin S,S-dioxide
• Biotinsulfon
• 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid
• CS-0059469
• 5-[(3as,4s,6ar)-5,5-dioxido-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanoic acid
• [3aS-(3aa,4b,6aa)]- 5,5-dioxide-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-pentanoate
• 5-[(3aS,4S,6aR)-2,5,5-trioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
• MFCD08444234
• 5,5-dioxide Biotin
• [3aS-(3aa,4b,6aa)]- 5,5-dioxide-hexahydro-2-oxo-1H-Thieno[3,4-d]imidazole-4-pentanoic acid
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5,5-dioxide, (3aS-(3aalpha,4beta,6aalpha))-
• Z190662994
• C20387
• Q27144407
• 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5lambda6-thieno[3,4-d]imidazolidin-4-yl]pentanoic acid
• QPFQYMONYBAUCY-ZKWXMUAHSA-N
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5,5-dioxide, (3aS,4S,6aR)-
• 5-((3aS,4S,6aR)-5,5-Dioxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoicacid
• [3aS-(3aa,4b,6aa)]-5,5-dioxide-hexahydro-2-oxo-1H-Thieno[3,4-D]imidazole-4-pentanoic acid
• 1H-Thieno(3,4-d)imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5,5-dioxide, (3aS,4S,6aR)-
• DTXSID301124523
• HY-113268
• EN300-24308
• SCHEMBL710629
• 40720-05-6
• CHEBI:74092
• 22451MYQ9X
• NS00124739
• MS-23928
• 5-((3aS,4S,6aR)-5,5-Dioxido-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoic acid
• 5-((1r,5s,6s)-3,7,7-trioxo-7-thia-2,4-diazabicyclo[3.3.0]oct-6-yl)pentanoic acid
• UNII-22451MYQ9X
• 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5$l^{6},1,3-[1$l^{6}]thieno[3,4-d]imidazolidin-4-yl]pentanoic acid
• AKOS001254221
• DB-229284
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5,5-dioxide, [3aS-(3a?,4?,6a?)]-; Biotin, 5,5-dioxide (7CI); Biotin sulfone
• 5-[(3Ar,6s,6as)-2,5,5-trioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-6-yl]pentanoic acid
• G13469
• (3AS-(3aa,4b,6aa))-5,5-dioxide-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-pentanoic acid
• 1H-Thieno[3,4-d]imidazole-4-pentanoic acid, hexahydro-2-oxo-, 5,5-dioxide, [3aS-(3aa,4ss,6aa)]-; Biotin, 5,5-dioxide (7CI); Biotin sulfone
• 5-((3AS,4S,6ar)-5,5-dioxido-2-oxohexahydro-1H-thieno(3,4-D)imidazol-4-yl)pentanoic acid
• [3AS-(3aa,4b,6aa)]-5,5-dioxide-hexahydro-2-oxo-1H-thieno[3,4-D]imidazole-4-pentanoate
• Biotin sulphone
• 5-((3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5$l^(6),1,3-(1$l^(6))thieno(3,4-d)imidazolidin-4-yl)pentanoic acid
• (3AS-(3aa,4b,6aa))-5,5-dioxide-hexahydro-2-oxo-1H-thieno(3,4-D)imidazole-4-pentanoate
• 5-((3aS,4S,6aR)-2,5,5-trioxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoic acid

• MDL： MFCD08444234
• Inchi： 1S/C10H16N2O5S/c13-8(14)4-2-1-3-7-9-6(5-18(7,16)17)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-/m0/s1
• InChI Key： QPFQYMONYBAUCY-ZKWXMUAHSA-N
• SMILES： S1(C[C@H]2[C@@H]([C@@H]1CCCCC(=O)O)NC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 276.07800
• Monoisotopic Mass: 276.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.95000
• LogP: 1.21680

5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ?-thieno[3,4-d]imidazol-4-yl]pentanoic acid

Introduction to 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid (CAS No. 40720-05-6)

5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid, also known by its CAS number 40720-05-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienoimidazoles and is characterized by its unique structural features and potential biological activities.

The molecular structure of 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid consists of a thienoimidazole core with a pentanoic acid substituent. The presence of the thienoimidazole ring system confers this compound with a range of interesting properties, including its ability to interact with various biological targets. The trioxo group within the hexahydro ring further enhances its reactivity and stability.

Recent studies have highlighted the potential therapeutic applications of this compound. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid exhibits significant anti-inflammatory effects in both in vitro and in vivo models. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid has also been investigated for its potential as an antiviral agent. A study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound possesses potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its therapeutic applications, 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid has been explored for its use in drug delivery systems. Its unique chemical structure allows it to be easily modified to enhance solubility and bioavailability. For instance, researchers at the University of California have developed nanoparticle formulations containing this compound that show improved pharmacokinetic profiles and reduced toxicity compared to traditional drug delivery methods.

The synthesis of 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid involves several steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomers. A common synthetic route involves the condensation of a thiosemicarbazide derivative with an appropriate aldehyde or ketone followed by cyclization and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.

The safety profile of 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3,4-d]imidazol-4-yl]pentanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 5-[(3aS,4S,6aR)-2,5,5-trioxo-hexahydro-1H-5λ^?-thieno[3， 4-d]imidazol - 4 - yl ] pentanoic acid (CAS No . 40720 - 0 ） is a multifaceted compound with promising applications in various areas of medicine . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive target for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases , viral infections , and other medical conditions .